Cas no 1415303-40-0 ((1R)-1-(2,3-dichlorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(2,3-dichlorophenyl)ethan-1-amine
• CAS No: 1415303-40-0
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• MDL: MFCD06762081
• CID: 4760995
• PubChem ID: 53748281
• Update Time: 2025-10-25

(1R)-1-(2,3-dichlorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2,3-dichlorophenyl)ethanamine
• (R)-1-(2,3-dichlorophenyl)ethylamine
• (1R)-1-(2,3-dichlorophenyl)ethanamine
• (R)-1-(2,3-Dichlorophenyl)ethan-1-amine
• (R)-2,3-Dichloro-alpha-methylbenzenemethanamine
• (1R)-1-(2,3-dichlorophenyl)ethan-1-amine

• MDL： MFCD06762081
• Inchi： 1S/C8H9Cl2N/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key： CZJMQTZQSNUDNV-RXMQYKEDSA-N
• SMILES： ClC1C(=CC=CC=1[C@@H](C)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Additional information on (1R)-1-(2,3-dichlorophenyl)ethan-1-amine

Compound Introduction: (1R)-1-(2,3-dichlorophenyl)ethan-1-amine (CAS No. 1415303-40-0)

The compound (1R)-1-(2,3-dichlorophenyl)ethan-1-amine, identified by the CAS number 1415303-40-0, is a significant molecule in the field of pharmaceutical chemistry. Its structural framework, featuring a chiral center and a dichlorophenyl group, makes it a versatile scaffold for drug discovery and development. This introduction delves into the compound's chemical properties, potential applications, and recent advancements in research that highlight its importance in modern medicinal chemistry.

At the core of understanding (1R)-1-(2,3-dichlorophenyl)ethan-1-amine lies its molecular structure. The presence of a (1R) configuration indicates a specific stereochemical arrangement, which is crucial for its biological activity. The dichlorophenyl moiety introduces electron-withdrawing effects, influencing the compound's reactivity and interactions with biological targets. This combination of features has garnered interest from researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, often relying on small molecules with precise molecular profiles. (1R)-1-(2,3-dichlorophenyl)ethan-1-amine has emerged as a promising candidate in this context. Its dichlorophenyl group is particularly noteworthy, as it has been shown to enhance binding affinity to certain enzymes and receptors. This property makes it a valuable building block for designing molecules that interact selectively with biological pathways involved in diseases such as cancer and inflammatory disorders.

One of the most exciting applications of (1R)-1-(2,3-dichlorophenyl)ethan-1-amine is in the field of kinase inhibition. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases. Researchers have leveraged the compound's structural features to develop inhibitors that target specific kinases. For instance, derivatives of (1R)-1-(2,3-dichlorophenyl)ethan-1-amine have shown promising activity against tyrosine kinases, which are implicated in tumor growth and metastasis. These findings have opened new avenues for developing kinase inhibitors with improved selectivity and efficacy.

Another area where (1R)-1-(2,3-dichlorophenyl)ethan-1-amine has made significant contributions is in the realm of immunomodulation. The compound's ability to modulate immune responses has been explored in preclinical studies. By interacting with immune cells and signaling pathways, derivatives of this molecule have demonstrated potential in treating autoimmune diseases and enhancing anti-tumor immunity. These findings are particularly relevant in light of the increasing emphasis on immunotherapy as a treatment modality for various diseases.

The synthesis of (1R)-1-(2,3-dichlorophenyl)ethan-1-amine is another critical aspect that underscores its importance. The synthesis involves multiple steps, including chiral resolution and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Recent advancements in catalytic processes have further refined these synthetic routes, making them more efficient and environmentally friendly.

In conclusion, (1R)-1-(2,3-dichlorophenyl)ethan-1-amine (CAS No. 1415303-40-0) represents a fascinating molecule with broad applications in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like (1R)-1-(2,3-dichlorophenyl)ethan-1-amine are poised to play a pivotal role in developing innovative treatments for human diseases.